Cas no 1261939-01-8 (4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid)

• Product Name: 4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
• CAS No: 1261939-01-8
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 2764777
• PubChem ID: 53229514
• Update Time: 2025-04-21

4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70692673
• MFCD18323663
• 1261939-01-8
• 4-(2-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
• 3-Pyridinecarboxylic acid, 4-[2-(trifluoromethyl)phenyl]-
• 4-[2-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)11-4-2-1-3-9(11)8-5-6-17-7-10(8)12(18)19/h1-7H,(H,18,19)
• InChI Key： HBBNTAUUONDZRE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CN=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 267.05071298Da
• Monoisotopic Mass: 267.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų